1-(Oxan-4-ylmethyl)pyrazol-4-amine;dihydrochloride

• IUPAC Name: 1-(oxan-4-ylmethyl)pyrazol-4-amine;dihydrochloride
• InChI: InChI=1S/C9H15N3O.2ClH/c10-9-5-11-12(7-9)6-8-1-3-13-4-2-8;;/h5,7-8H,1-4,6,10H2;2*1H
• InChI Key: ZKQBBTYRRLWKQF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CN2C=C(C=N2)N.Cl.Cl
• Molecular Formula: C9H17Cl2N3O
• Molecular Weight: 254.15 g/mol

Description

“1-(Oxan-4-ylmethyl)pyrazol-4-amine;dihydrochloride” is a chemical compound with the CAS Number: 2472671-99-9. It has a molecular weight of 254.16.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15N3O.2ClH/c10-9-5-11-12(7-9)6-8-1-3-13-4-2-8;;/h5,7-8H,1-4,6,10H2;2*1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid. The storage temperature is room temperature.

Scientific Research Applications

Synthesis and Structural Studies

• Synthetic Methods : Research has demonstrated methodologies for synthesizing pyrazole derivatives through reactions involving α-amino alcohols and 3-aminopropan-1-ol with formaldehyde and 4,5-dihydro-1H-pyrazoles, yielding products in 54–85% yield (Kukharev et al., 2007). Another approach involves the condensation of 4-benzoyl-1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid with various alcohols or N-nucleophiles (Şener et al., 2002).
• Structural Tautomerism : The structural tautomerism of 4-acylpyrazolone Schiff bases has been analyzed, showing preference for the amine-one(I) form in solid states, supported by hydrogen bonding analyses (Amarasekara et al., 2009).

Chemical Properties and Reactions

• Nitrogen-Rich Molecules : The synthesis of nitrogen-rich molecules based on bis(pyrazol-1-ylmethyl)amines introduces substituents modulating steric hindrances and electron density, demonstrating the versatility of pyrazole derivatives in creating structurally diverse molecules (Garbacia et al., 2005).
• Ring Closure Reactions : Utilizing 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride in various alkylation and ring closure reactions highlights the potential of pyrazole derivatives in generating a structurally diverse library of compounds, indicating broad applicability in synthetic chemistry (Roman, 2013).

Potential Applications

• Antimicrobial and Anticancer Agents : Novel pyrazole derivatives have been synthesized, displaying significant potential as antimicrobial and anticancer agents. This underscores the importance of pyrazole derivatives in pharmacological research (Hafez et al., 2016).
• Insecticidal and Antibacterial Potential : Synthesis of pyrimidine-linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial activity further illustrate the diverse applications of these compounds in agricultural and medicinal chemistry (Deohate & Palaspagar, 2020).

Safety and Hazards

The compound has the GHS07 pictogram. The hazard statements are H315, H319, H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.